![molecular formula C18H16BrN3OS3 B2938934 2-benzylsulfanyl-N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]acetamide CAS No. 477215-83-1](/img/structure/B2938934.png)
2-benzylsulfanyl-N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]acetamide
Description
The compound “2-benzylsulfanyl-N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]acetamide” is a chemical compound with a linear formula of C19H17BrN4OS3 . It has a molecular weight of 493.47 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
A series of new N-substituted derivatives of 5-benzyl-1, 3, 4-oxadiazole-2yl-2′′-sulfanyl acetamide were synthesized in three phases . The first phase involved sequentially converting phenyl acetic acid into ester, hydrazide, and finally cyclized in the presence of CS2 to afford 5-benzyl-1, 3, 4-oxadiazole-2-thiol .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C19H17BrN4OS3 . Unfortunately, there is no detailed structural analysis available in the search results.Scientific Research Applications
Medicinal Chemistry
This compound, due to its thiadiazole core, may exhibit a broad spectrum of biological activities. Thiadiazoles are known for their antimicrobial, antituberculosis, anti-inflammatory, and anticancer properties . They can also act as antihypertensive and anticonvulsant agents. The presence of the bromobenzyl moiety could potentially be explored for its affinity towards certain biological targets, making it a candidate for drug design and discovery.
Agriculture
Thiadiazole derivatives have shown potential as pesticides. The specific structure of this compound could be investigated for its use in pest control, possibly offering a new class of pesticides with a unique mode of action that could be less harmful to the environment .
Material Science
Compounds with bromine atoms are often used in the synthesis of advanced materials. The bromine in this compound could be utilized in the creation of novel polymers or as a precursor for the synthesis of complex molecules used in organic light-emitting diodes (OLEDs) or other electronic materials .
Environmental Science
The environmental impact of chemicals is an important area of study. This compound could be studied for its biodegradability and potential use in environmentally-friendly applications, such as green solvents or in the synthesis of degradable plastics .
Biochemistry
In biochemistry, the compound’s interaction with enzymes and proteins could be of interest. It could serve as an inhibitor or activator for certain biochemical pathways, providing insights into enzyme function and regulation .
Chemical Synthesis
As a building block in chemical synthesis, this compound could be used to create a variety of other compounds. Its thiadiazole ring and bromobenzyl group make it a versatile reagent for constructing more complex molecules through various organic reactions .
properties
IUPAC Name |
2-benzylsulfanyl-N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrN3OS3/c19-15-8-6-14(7-9-15)11-25-18-22-21-17(26-18)20-16(23)12-24-10-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,20,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAIBWQZBVXUUPC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSCC(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrN3OS3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzylthio)-N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)acetamide | |
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